Cas no 392251-80-8 (N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide
• CAS No: 392251-80-8
• MF: C₁₁H₈Cl₂N₂OS₂
• MW: 319.230017662048
• CID: 6173488
• PubChem ID: 4092756
• Update Time: 2025-05-20

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide
• Oprea1_209924
• F0382-0160
• 392251-80-8
• starbld0007917
• Z95951399
• N-(4-(2,5-dichlorothiophen-3-yl)thiazol-2-yl)cyclopropanecarboxamide
• AKOS001294818
• SR-01000005819
• N-[4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-yl]cyclopropanecarboxamide
• SR-01000005819-1

• Inchi： 1S/C11H8Cl2N2OS2/c12-8-3-6(9(13)18-8)7-4-17-11(14-7)15-10(16)5-1-2-5/h3-5H,1-2H2,(H,14,15,16)
• InChI Key： DBFAQKSXLKEZRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(S1)Cl)C1=CSC(=N1)NC(C1CC1)=O

Computed Properties

• Exact Mass: 317.946
• Monoisotopic Mass: 317.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide

Professional Introduction to N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide (CAS No. 392251-80-8)

N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 392251-80-8, represents a convergence of heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The core structure of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide consists of a cyclopropane ring fused with a thiophene and a thiazole moiety, both of which are well-documented for their biological activity. The presence of chlorine atoms at the 2 and 5 positions of the thiophene ring introduces additional electronic and steric features that can modulate the compound's interactions with biological targets. This dual functionality makes it an intriguing subject for synthetic chemists aiming to develop novel molecular entities with enhanced pharmacological profiles.

In recent years, there has been a growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those incorporating thiazole and thiophene scaffolds. These heterocycles are known for their ability to interact with various biological receptors and enzymes, making them valuable starting points for drug design. The cyclopropane unit in this compound adds another layer of complexity, as it can influence both the conformational flexibility and the binding affinity of the molecule. Such structural features are often critical in determining the efficacy and selectivity of a drug candidate.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. Thiazole-based compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring into the molecular framework further expands the potential pharmacological spectrum. For instance, thiophene derivatives have been reported to interact with targets such as voltage-gated sodium channels, which are implicated in various neurological disorders.

The dichlorothiophene moiety in N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide is particularly noteworthy, as it can serve as a scaffold for further functionalization. Chlorine atoms are often introduced into drug molecules to enhance metabolic stability and binding affinity. The electron-withdrawing nature of chlorine atoms can also influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with biological targets. This feature makes it a versatile building block for designing molecules with tailored pharmacological properties.

The cyclopropane ring is another key structural element that warrants detailed discussion. Cyclopropanes are known for their unique strain energy and conformational rigidity, which can be exploited to achieve specific binding interactions. In this context, the cyclopropane carboxamide group in our compound can potentially induce favorable conformational constraints that improve binding to biological targets. Additionally, the carboxamide functionality provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule.

From a synthetic perspective, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide presents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including cyclization reactions and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. For instance, transition metal-catalyzed reactions have been increasingly employed to construct heterocyclic frameworks with high precision.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural features of N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide make it a potential lead compound for such applications. Its ability to interact with multiple targets suggests that it could be developed into a broad-spectrum therapeutic agent. However, further studies are needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

In conclusion, N-4-(2,5-dichlorothiophen-3-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide (CAS No. 392251-80-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.